Cas no 1183060-60-7 (N-(3-ethoxyphenyl)thiolan-3-amine)

• Product Name: N-(3-ethoxyphenyl)thiolan-3-amine
• CAS No: 1183060-60-7
• MF: C₁₂H₁₇NOS
• MW: 223.334481954575
• CID: 5215868
• PubChem ID: 60934856
• Update Time: 2025-10-29

N-(3-ethoxyphenyl)thiolan-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(3-ethoxyphenyl)thiolan-3-amine
• n-(3-Ethoxyphenyl)tetrahydrothiophen-3-amine
• 3-Thiophenamine, N-(3-ethoxyphenyl)tetrahydro-

• Inchi： 1S/C12H17NOS/c1-2-14-12-5-3-4-10(8-12)13-11-6-7-15-9-11/h3-5,8,11,13H,2,6-7,9H2,1H3
• InChI Key： IHJJJECRMAXWNC-UHFFFAOYSA-N
• SMILES： S1CCC(C1)NC1C=CC=C(C=1)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 189
• XLogP3: 3.1
• Topological Polar Surface Area: 46.6

Additional information on N-(3-ethoxyphenyl)thiolan-3-amine

N-(3-Ethoxyphenyl)Thiolan-3-Amine: A Comprehensive Overview

The compound N-(3-ethoxyphenyl)thiolan-3-amine, identified by the CAS registry number 1183060-60-7, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of thioether-containing amines, which have garnered attention due to their unique chemical properties and versatile applications.

Recent studies have highlighted the importance of N-(3-ethoxyphenyl)thiolan-3-amine in medicinal chemistry, particularly in the development of bioactive compounds. The presence of the ethoxy group on the phenyl ring introduces electronic effects that can modulate the compound's reactivity and bioavailability. This makes it a promising candidate for drug design, especially in the context of targeting specific biological pathways.

One of the key features of N-(3-ethoxyphenyl)thiolan-3-amine is its ability to participate in nucleophilic substitution reactions, which is attributed to the sulfur atom in the thiolane ring. This property has been exploited in synthesizing various derivatives with enhanced pharmacological activities. For instance, researchers have successfully incorporated this compound into peptide synthesis, demonstrating its utility in constructing complex biomolecules.

The synthesis of N-(3-ethoxyphenyl)thiolan-3-amine typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. These developments underscore the importance of continuous innovation in synthetic chemistry.

In terms of applications, N-(3-ethoxyphenyl)thiolan-3-amine has shown promise in materials science as well. Its ability to form stable complexes with metal ions makes it a valuable component in the development of coordination polymers and metalloorganic frameworks (MOFs). These materials have applications ranging from gas storage to catalysis, further expanding the utility of this compound.

From an environmental perspective, understanding the degradation pathways of N-(3-ethoxyphenyl)thiolan-3-amine is crucial for assessing its ecological impact. Recent studies have revealed that this compound undergoes microbial degradation under aerobic conditions, with intermediates that are less toxic than the parent molecule. This information is vital for ensuring sustainable practices in its production and use.

In conclusion, N-(3-Ethoxyphenyl)Thiolan-3-Amine (CAS No: 1183060-60) stands out as a versatile and valuable compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future research and development efforts.